Cas no 3060-50-2 (2,2-Diphenylglycine)

• Product Name: 2,2-Diphenylglycine
• CAS No: 3060-50-2
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• MDL: MFCD00008048
• CID: 84595
• PubChem ID: 329750827
• Update Time: 2025-06-08

2,2-Diphenylglycine Chemical and Physical Properties

Names and Identifiers

• Alpha,Alpha-Diphenylglycine
• alpha-aminodiphenylacetic acid
• 2,2-Diphenylglycine
• 2,2-Diphenylglycine(Phenytoin RCA)
• 2-amino-2,2-diphenylacetic acid
• a.a-Diphenylglycine
• 2,2-DIMETHYL-5-HYDROXYMETHYL-1,3-DIOXANE
• EINECS 221-299-6
• GLYCINE,2,2-DIPHENYL
• Amino(diphenyl)acetic acid
• NSC 33392
• Amino(diphenyl)acetic Acid (2,2-Diphenylglycine)
• MFCD00008048
• F52931
• FT-0634627
• 3060-50-2
• AS-63017
• 2,2-Diphenylglycine, 98%
• AKOS015894403
• Q27263567
• 2-ammonio-2,2-diphenylacetate
• 4-14-00-01830 (Beilstein Handbook Reference)
• PHENYTOIN SODIUM IMPURITY C [EP IMPURITY]
• CS-0060495
• Benzeneacetic acid, alpha-amino-alpha-phenyl-
• .alpha.,.alpha.-Diphenylglycine
• CHEMBL3544524
• SCHEMBL638306
• Amino(diphenyl)acetic acid #
• 2,2-Diphenyl-DL-glycine
• A820453
• Benzeneacetic acid, .alpha.-amino-.alpha.-phenyl-
• DTXSID20184674
• 2-amino-2,2-diphenylaceticacid
• alpha-Amino-alpha-phenylbenzeneacetic acid
• SY101075
• NSC33392
• NS00015573
• 634Y52030L
• GLYCINE, 2,2-DIPHENYL-
• J-200037
• AMY7725
• .alpha.-Aminodiphenylacetic acid
• BRN 0746633
• UNII-634Y52030L
• PHENYTOIN IMPURITY C [EP IMPURITY]
• NSC-33392
• Phenytoin Imp. C (EP): Amino(diphenyl)acetic Acid (2,2-Diphe
• PHENYTOIN IMPURITY C (EP IMPURITY)
• Benzeneacetic acid, alpha-amino-alpha-phenyl-(9CI)
• PHENYTOIN SODIUM IMPURITY C (EP IMPURITY)
• DB-047810
• DTXCID60107165
• FD34569

• MDL： MFCD00008048
• Inchi： 1S/C14H13NO2/c15-14(13(16)17,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10H,15H2,(H,16,17)
• InChI Key： YBONNYNNFBAKLI-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=CC=1)(C1C=CC=CC=1)N)=O

Computed Properties

• Exact Mass: 227.09500
• Monoisotopic Mass: 227.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• Color/Form: Powder
• Density: 1.231±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 245-247 °C (dec.) (lit.)
• Boiling Point: 368.97°C (rough estimate)
• Flash Point: 185.8±24.6 °C
• Refractive Index: 1.5780 (estimate)
• Solubility: Very slightly soluble (0.7 g/l) (25 º C),
• Water Partition Coefficient: It is sparingly soluble in water.
• PSA: 63.32000
• LogP: 2.67380
• Solubility: Not available
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2,2-Diphenylglycine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• RTECS：MC0176000
• Safety Term：S24/25
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 2,2-Diphenylglycine

Comprehensive Overview of 2,2-Diphenylglycine (CAS No. 3060-50-2): Properties, Applications, and Industry Insights

2,2-Diphenylglycine (CAS No. 3060-50-2), also known as diphenylglycine or α-amino-α,α-diphenylacetic acid, is a specialized organic compound with a unique molecular structure. This white crystalline powder is widely recognized for its role in pharmaceutical synthesis, biochemical research, and material science. The compound's diphenyl-substituted glycine backbone provides distinct steric and electronic properties, making it valuable for asymmetric synthesis and chiral auxiliaries.

In recent years, the demand for 2,2-Diphenylglycine derivatives has surged due to their applications in peptide modification and drug development. Researchers frequently search for "2,2-Diphenylglycine solubility," "synthesis method of diphenylglycine," and "CAS 3060-50-2 supplier," reflecting growing industrial interest. The compound's ability to influence molecular conformation makes it particularly useful in designing enzyme inhibitors and receptor modulators.

The pharmaceutical industry extensively utilizes 2,2-Diphenylglycine as a building block for antibiotics and neurological drugs. Its chiral purity and structural rigidity contribute to enhanced drug stability and bioavailability. Current research trends explore its potential in green chemistry applications, with scientists investigating eco-friendly synthesis routes to meet sustainability goals. The compound's thermal stability (typically stable below 200°C) also makes it suitable for specialized polymer formulations.

Analytical characterization of CAS 3060-50-2 typically involves HPLC, NMR spectroscopy, and mass spectrometry. Quality control parameters emphasize optical purity (often >99% ee for pharmaceutical grades) and residual solvent content. Storage recommendations suggest keeping the material in airtight containers at room temperature, protected from light and moisture to maintain its chemical stability over extended periods.

Emerging applications include using 2,2-Diphenylglycine in advanced material science, particularly in designing molecularly imprinted polymers for sensor technologies. The compound's aromatic stacking capability enables precise molecular recognition, valuable for environmental monitoring devices. Recent patent literature reveals innovative uses in catalysis and supramolecular chemistry, positioning this molecule as a versatile tool for modern chemical innovation.

From a commercial perspective, the global market for diphenylglycine derivatives shows steady growth, driven by pharmaceutical R&D investments. Manufacturers focus on improving production scalability while maintaining stringent quality standards. Regulatory compliance remains crucial, with suppliers providing detailed certificates of analysis and safety data sheets to meet international chemical regulations.

Future research directions may explore 2,2-Diphenylglycine's potential in bioorthogonal chemistry and targeted drug delivery systems. The compound's structural versatility continues to inspire novel applications across multiple scientific disciplines, ensuring its ongoing relevance in cutting-edge chemical research and industrial applications.